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Compound of Interest

Compound Name: Methyl benzilate

Cat. No.: B031804

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Methyl benzilate (CAS No. 76-89-1). The following sections detail the physical and chemical
properties, toxicological data, personal protective equipment (PPE) recommendations,
emergency procedures, and relevant experimental protocols to ensure its safe use in a
laboratory setting.

Chemical and Physical Properties

Methyl benzilate is a white crystalline powder.[1] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Reference

Molecular Formula C15H1403

Molecular Weight 242.27 g/mol [2][3]

Appearance White crystalline powder [1]

Melting Point 73-76°C [4115]

Boiling Point 187 °C @ 13 mmHg [4][5]

Solubility Insoluble in water. Soluble in GBlE]
methanol.

CAS Number 76-89-1 [4]

EINECS Number 200-991-1 [1]

Hazard Identification and Toxicological Summary

Methyl benzilate is classified as harmful if swallowed.[4][2] It may also cause irritation to the
skin, eyes, and respiratory tract.[1][4] The toxicological properties of this material have not
been fully investigated.[1][4]

GHS Classification: According to aggregated GHS information, Methyl benzilate is classified
as Acute Toxicity, Oral (Category 4), with the hazard statement H302: Harmful if swallowed.[2]

Potential Health Effects:[1][4]

 Ingestion: Harmful if swallowed. May cause irritation of the digestive tract, nausea, vomiting,
and diarrhea.[1][4]

« Inhalation: May cause respiratory tract irritation. May be harmful if inhaled.[1][4]
» Skin Contact: May cause skin irritation. May be harmful if absorbed through the skin.[1][4]
o Eye Contact: May cause eye irritation.[1][4]

At present, specific LD50/LC50 data for Methyl benzilate are not readily available.[4]
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Handling and Storage

Proper handling and storage procedures are crucial for minimizing exposure risks.

Handling:

Avoid breathing dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[4]

Wash thoroughly after handling.[1]

Use with adequate ventilation to keep airborne concentrations low.[1][4]

Minimize dust generation and accumulation.[1]

Do not ingest or inhale.[4]

Storage:

e Store in a cool, dry, well-ventilated area.[1]
» Keep the container tightly closed.[1][4]

» Store away from incompatible substances, such as strong oxidizing agents.[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Methyl
benzilate:
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PPE Type

Specification

Reference

Eye Protection

Chemical splash goggles or

safety glasses as described by

OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]14]

Skin Protection

Wear appropriate protective
gloves to prevent skin

exposure.

[1]14]

Clothing

Wear appropriate protective
clothing to prevent skin

exposure.

[1]14]

Respiratory Protection

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149. A
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1]14]

Facilities storing or utilizing this material should be equipped with an eyewash facility and a

safety shower.[1]
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow for Handling Methyl
Benzilate.

First Aid and Emergency Procedures

In case of exposure, follow these first aid measures and seek medical attention.

Exposure Route First Aid Measures Reference

Flush eyes with plenty of water
for at least 15 minutes,

Eyes occasionally lifting the upper [1][4]
and lower eyelids. Get medical

aid.

Get medical aid. Flush skin
with plenty of water for at least

Skin 15 minutes while removing [1114]
contaminated clothing and

shoes.

Get medical aid. Wash mouth
out with water. Do not induce

Ingestion vomiting. If the victim is [1114]
conscious and alert, give 2-4

cupfuls of milk or water.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o . [1][4]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Spills and Leaks: In the event of a spill, clean it up immediately, observing precautions in the
Protective Equipment section. Avoid generating dusty conditions and provide ventilation.
Vacuum or sweep up the material and place it into a suitable, dry disposal container.[1]
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Figure 2: Spill Response Procedure for Methyl Benzilate.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b031804?utm_src=pdf-body-img
https://www.benchchem.com/product/b031804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Toxicity Assessment

The hazard classifications for Methyl benzilate are based on standardized testing protocols,
such as those developed by the Organisation for Economic Co-operation and Development
(OECD). The following are summaries of the key experimental methodologies used to
determine acute oral toxicity, and skin and eye irritation.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance and allows for its
classification.

e Principle: A stepwise procedure is used with a limited number of animals per step. The
outcome of each step determines the next step, allowing for classification with a minimal
number of animal deaths.

» Animal Model: Typically, young adult rats of a single sex (usually females) are used.[6]

e Procedure:

[¢]

Animals are fasted prior to dosing.[7]

o A starting dose (selected from fixed levels of 5, 50, 300, or 2000 mg/kg body weight) is
administered orally by gavage to a group of three animals.[6]

o The animals are observed for mortality and clinical signs of toxicity for up to 14 days.[6][7]

o The outcome (number of animals that die or develop signs of toxicity) determines the next
step:

» If mortality is observed, the test is repeated with a lower dose.

» |f no or minimal toxicity is observed, a higher dose may be tested in another group of
animals.

o Data Collection: Observations include changes in skin and fur, eyes, and mucous
membranes, as well as effects on the respiratory, circulatory, autonomic, and central nervous
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systems. Body weight is recorded before dosing and weekly thereafter. A gross necropsy of
all animals is performed at the end of the study.[7]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method is used to identify chemicals that have the potential to cause skin irritation.

[3]

¢ Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the biochemical and physiological properties of the upper layers of
human skin.[3][8] The potential for skin irritation is determined by the reduction in cell
viability.[9]

e Procedure:
o The test substance is applied to the surface of the RhE tissue.[8]
o After a specific exposure period, the substance is removed by rinsing.[8]

o The viability of the tissue is measured using a cell viability assay, typically the MTT assay.
In this assay, the vital dye MTT is converted to a blue formazan salt by metabolically active
cells. The amount of formazan produced is proportional to the number of viable cells.[10]

o Classification: A chemical is identified as an irritant if the tissue viability is reduced below a
certain threshold (e.g., < 50%) compared to a negative control.[3][9]

Eye Irritation - OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal, with the untreated eye serving as a control.[11][12] The degree of eye irritation or
corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific
intervals.[11][12]
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» Animal Model: The albino rabbit is the preferred species for this test.[13]

e Procedure:

[¢]

A single dose of the test substance (typically 0.1 mL for liquids or 100 mg for solids) is
instilled into the conjunctival sac of one eye.[13]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[14]

o Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.

o The duration of the observation period is typically up to 21 days to assess the reversibility
of the effects.[11][14]

e Pain Management: To reduce animal distress, the use of topical anesthetics and systemic
analgesics is recommended.[11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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